N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzenesulfonamide

• Molecular Formula: C15H11N5O2S2
• Molecular Weight: 357.4 g/mol
• IUPAC Name: N-[3-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C15H11N5O2S2/c21-24(22,13-7-2-1-3-8-13)19-12-6-4-5-11(9-12)14-18-20-10-16-17-15(20)23-14/h1-10,19H
• InChI Key: CLTRVBUDAAUSRK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C3=NN4C=NN=C4S3

Description

N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the triazolothiadiazole family and has been shown to possess a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Mechanism of Action

The mechanism of action of N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzenesulfonamide is not fully understood. However, it is believed that this compound exerts its biological activities by interacting with various cellular targets. For example, it has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation. Additionally, it has been found to induce apoptosis in cancer cells by activating the caspase cascade. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzenesulfonamide has been shown to have a range of biochemical and physiological effects. For example, it has been found to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been shown to induce apoptosis in cancer cells by activating the caspase cascade. Additionally, it has been found to possess anti-microbial properties against various bacterial strains. These effects make N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzenesulfonamide a promising candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzenesulfonamide in lab experiments is its potential therapeutic applications. This compound has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for the development of new drugs. However, one limitation of using this compound in lab experiments is its complex synthesis method. The multi-step process involved in synthesizing N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzenesulfonamide can be time-consuming and expensive, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzenesulfonamide. One area of research could focus on the development of new drugs based on this compound. The anti-inflammatory, anti-cancer, and anti-microbial properties of N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzenesulfonamide make it a promising candidate for the development of new drugs. Another area of research could focus on the mechanism of action of this compound. Further research is needed to fully elucidate the mechanism of action of N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzenesulfonamide. Finally, research could focus on the synthesis of this compound. Developing a more efficient and cost-effective synthesis method could increase the use of N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzenesulfonamide in scientific research.

Synthesis Methods

The synthesis of N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzenesulfonamide is a multi-step process that involves the reaction of various reagents. The first step involves the reaction of 2-aminobenzenesulfonamide with thiosemicarbazide to form 4-amino-1,2,4-triazole-3-thiol. This intermediate is then reacted with 2-bromo-1-(3-nitrophenyl)ethanone to form 3-(1-(3-nitrophenyl)ethyl)-4-amino-1,2,4-triazole-5-thiol. Finally, this compound is reacted with 4-chlorobenzenesulfonyl chloride to form N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzenesulfonamide.

Scientific Research Applications

N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has been shown to possess anti-cancer properties by inducing apoptosis in cancer cells. It has also been found to possess anti-microbial properties against various bacterial strains. These properties make N-(3-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)benzenesulfonamide a promising candidate for the development of new drugs.